(2S,3S)-3-methyl-2-[(3-methylimidazole-4-carbonyl)amino]pentanoic acid

• IUPAC Name: (2S,3S)-3-methyl-2-[(3-methylimidazole-4-carbonyl)amino]pentanoic acid
• InChI: InChI=1S/C11H17N3O3/c1-4-7(2)9(11(16)17)13-10(15)8-5-12-6-14(8)3/h5-7,9H,4H2,1-3H3,(H,13,15)(H,16,17)/t7-,9-/m0/s1
• InChI Key: PBCVEWQQSDOWSK-CBAPKCEASA-N
• Canonical SMILES: CCC(C)C(C(=O)O)NC(=O)C1=CN=CN1C
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)O)NC(=O)C1=CN=CN1C
• Molecular Formula: C11H17N3O3
• Molecular Weight: 239.27 g/mol

Description

(2S,3S)-3-methyl-2-[(3-methylimidazole-4-carbonyl)amino]pentanoic acid is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 3-methylglutamine (3MG) and is a derivative of glutamine. The chemical structure of 3MG is similar to that of glutamine with an additional methyl group attached to the side chain.

Mechanism of Action

The mechanism of action of 3MG is not fully understood, but it is believed to be involved in the regulation of various metabolic pathways. 3MG is thought to stimulate the mTOR signaling pathway, which is involved in the regulation of protein synthesis and cell growth. Additionally, 3MG has been shown to activate the Nrf2 signaling pathway, which is involved in the regulation of antioxidant and anti-inflammatory responses.
Biochemical and Physiological Effects:
3MG has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3MG can protect neurons from oxidative stress and reduce inflammation. In vivo studies have shown that 3MG can improve muscle protein synthesis and reduce muscle wasting in animals with muscle atrophy. Additionally, 3MG has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3MG in lab experiments is its stability and solubility in water and organic solvents. Additionally, 3MG is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using 3MG in lab experiments is its cost, as the synthesis of 3MG can be expensive. Additionally, the mechanism of action of 3MG is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 3MG. One area of research is the development of 3MG as a potential therapeutic agent for neurodegenerative diseases. Another area of research is the use of 3MG as a dietary supplement for athletes and bodybuilders. Additionally, research on the use of 3MG as a plant growth regulator and its potential applications in agriculture is an area of interest. Further studies are needed to fully understand the mechanism of action of 3MG and its potential applications in various fields.
In conclusion, (2S,3S)-3-methyl-2-[(3-methylimidazole-4-carbonyl)amino]pentanoic acid or 3-methylglutamine is a compound that has potential applications in various fields such as medicine, nutrition, and agriculture. The synthesis of 3MG involves the reaction of N-methylimidazole-4-carboxylic acid with L-leucine methyl ester hydrochloride in the presence of a coupling reagent. 3MG has been shown to have neuroprotective effects, improve muscle protein synthesis, and can be used as a plant growth regulator. Further studies are needed to fully understand the mechanism of action of 3MG and its potential applications in various fields.

Synthesis Methods

The synthesis of 3MG involves the reaction of N-methylimidazole-4-carboxylic acid with L-leucine methyl ester hydrochloride in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature for several hours. The resulting product is then purified by column chromatography to obtain pure 3MG.

Scientific Research Applications

3MG has been extensively studied for its potential applications in various fields such as medicine, nutrition, and agriculture. In medicine, 3MG has been shown to have neuroprotective effects and can be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In nutrition, 3MG has been shown to have a positive effect on muscle protein synthesis and can be used as a dietary supplement for athletes and bodybuilders. In agriculture, 3MG can be used as a plant growth regulator and can improve crop yield.